1-Cyclopropyl-3-isopropylpiperazine-2,5-dione
Overview
Description
1-Cyclopropyl-3-isopropylpiperazine-2,5-dione, also known as CPP-115, is a compound with the molecular formula C10H16N2O2 and a molecular weight of 196.25 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring substituted with a cyclopropyl group at one nitrogen atom and an isopropyl group at the other .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the sources I found. The compound has a molecular weight of 196.25 .Scientific Research Applications
Potential Applications in Material Science
Conjugated polymers containing building blocks similar to "1-Cyclopropyl-3-isopropylpiperazine-2,5-dione" have shown promise in electronic device applications. These polymers, like those incorporating isoDPP, BDP, and NDP chromophores, are studied for their distinct optical, electrochemical, and device performance due to π-conjugation extension. They have potential for high-performance electronic devices, suggesting areas where "this compound" could be explored for material science applications (Deng et al., 2019).
Medicinal Chemistry and Drug Discovery
Diketopiperazines (DKPs) and their derivatives, which share a core structural motif with "this compound", have been identified for their diverse bioactivities and potential in drug discovery. These include anti-tumor, neuroprotective, immune and metabolic regulatory effects, highlighting a rich area of research for compounds with similar structural frameworks (Wang et al., 2013).
Environmental and Agricultural Applications
The use of cyclodextrins for environmental and agricultural applications, including pesticide delivery and pollution remediation, presents another area of interest. Given their ability to form inclusion complexes, compounds like "this compound" could be investigated for similar applications, where their structural properties might be utilized to enhance the stability, solubility, or effectiveness of agrochemicals (Sharma & Baldi, 2016).
properties
IUPAC Name |
1-cyclopropyl-3-propan-2-ylpiperazine-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-6(2)9-10(14)12(7-3-4-7)5-8(13)11-9/h6-7,9H,3-5H2,1-2H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEZDFERBAHXJTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C(=O)N(CC(=O)N1)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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